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Compound of Interest

Compound Name: Deethylterbutryne-d9

Cat. No.: B15599779

Get Quote

For immediate release

This document provides essential safety and logistical information for the proper disposal of

Deethylterbutryne-d9, a deuterated herbicide used in research and development. Adherence

to these procedures is critical to ensure the safety of laboratory personnel and to prevent

environmental contamination. Deethylterbutryne-d9, like its parent compound Terbutryne, is

classified as harmful if swallowed and very toxic to aquatic life with long-lasting effects.[1][2]

Therefore, it must be handled and disposed of as hazardous chemical waste.

Personal Protective Equipment (PPE) and Handling
Before handling Deethylterbutryne-d9, researchers must wear appropriate Personal

Protective Equipment (PPE). This includes, but is not limited to, chemical-resistant gloves,

safety goggles, and a lab coat. All handling should be performed in a well-ventilated area,

preferably within a chemical fume hood, to avoid inhalation of any dust or aerosols.[3]

Spill Management
In the event of a spill, immediate action is necessary to contain the material and prevent it from

entering drains or watercourses.[1][4]
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For solid spills:

Carefully sweep or vacuum the spilled material. Avoid generating dust.

Place the collected material into a clearly labeled, sealed container for hazardous waste.

For liquid spills (if in solution):

Absorb the spill using an inert material such as sand, vermiculite, or a commercial absorbent

pad.[1][4]

Once fully absorbed, collect the material into a suitable, labeled container for hazardous

waste.

Clean the spill area with a detergent and water solution, and collect the cleaning solution for

disposal as hazardous waste.[4]

Waste Characterization and Segregation
All waste containing Deethylterbutryne-d9 must be treated as hazardous. This includes:

Unused or expired product.

Contaminated labware (e.g., vials, pipette tips).

Contaminated PPE.

Spill cleanup materials.

It is crucial to segregate Deethylterbutryne-d9 waste from other laboratory waste streams to

prevent accidental chemical reactions. Specifically, do not mix it with strong acids or bases.

Disposal Procedures
Under no circumstances should Deethylterbutryne-d9 or its containers be disposed of in the

regular trash or poured down the drain.[5][6] Improper disposal can lead to significant

environmental damage.
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Containerize Waste: Collect all Deethylterbutryne-d9 waste in a dedicated, leak-proof, and

clearly labeled hazardous waste container. The label should include the chemical name

("Deethylterbutryne-d9 waste"), the approximate quantity, and the associated hazards (e.g.,

"Toxic," "Environmental Hazard").

Arrange for Licensed Disposal: Contact your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal contractor to arrange for the collection

and disposal of the waste. Follow all institutional and local regulations for hazardous waste

pickup.

Decontaminate Empty Containers: Empty containers that previously held

Deethylterbutryne-d9 should be triple-rinsed with a suitable solvent (e.g., methanol or

acetone).[7] The rinsate must be collected and disposed of as hazardous waste. After triple-

rinsing, the container can be managed as non-hazardous waste, but it is recommended to

puncture it to prevent reuse.[7]

Quantitative Data Summary
The following table summarizes key toxicity data for the parent compound, Terbutryne, which

should be used as a conservative guide for Deethylterbutryne-d9 in the absence of specific

data for the deuterated form.

Parameter Value Species Reference

Acute Oral LD50 2000 mg/kg Rat [1]

Acute Dermal LD50 >2000 mg/kg Rat [8]

Acute Inhalation LC50 >2200 mg/m³ Rat [1]

Aquatic Toxicity

(LC50, 96h)
1.14 mg/L Rainbow Trout [8]

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

Deethylterbutryne-d9.
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Deethylterbutryne-d9 Waste Generated
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Caption: Deethylterbutryne-d9 Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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